N-cyclopentyl-N,3-dimethylbenzamide

• IUPAC Name: N-cyclopentyl-N,3-dimethylbenzamide
• InChI: InChI=1S/C14H19NO/c1-11-6-5-7-12(10-11)14(16)15(2)13-8-3-4-9-13/h5-7,10,13H,3-4,8-9H2,1-2H3
• InChI Key: BALHFJSISOPFRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(C)C2CCCC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-Cyclopentyl-N,3-dimethylbenzamide is a benzamide derivative featuring a cyclopentyl group attached to the amide nitrogen and a methyl group at the 3-position of the benzene ring. These compounds are typically synthesized via nucleophilic substitution or condensation reactions involving benzoyl chlorides and amines, followed by characterization via spectroscopic methods (1H/13C NMR, IR, X-ray crystallography) . The structural complexity of such benzamides makes them valuable intermediates in medicinal chemistry and agrochemical research, particularly for targeting enzymes or receptors .

Comparison with Similar Compounds

N-(3,3-Difluorocyclopentyl)benzamide ()

• Structure : Differs by replacing the N-methyl group with a 3,3-difluorocyclopentyl substituent.
• Properties: The electronegative fluorine atoms enhance polarity and metabolic stability compared to the non-fluorinated cyclopentyl analogue. This compound is used as a building block in drug discovery .
• Applications : Investigated for cancer and neurological disorder therapeutics due to its binding affinity .

N-Cyclopentyl-3-{[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]amino}benzamide ()

• Structure : Contains an additional dioxidotetrahydrothiophenyl carbamoyl group.
• Properties : Exhibits dual functionality (cyclopentyl and sulfone groups), enabling diverse interactions with biological targets.
• Biological Activity : Shows neuroprotective and antimicrobial effects, unlike simpler cyclopentyl benzamides .

Table 1: Cycloalkyl-Substituted Benzamides

Compound	Substituents	Molecular Weight (g/mol)	Key Applications
N-Cyclopentyl-N,3-dimethylbenzamide*	Cyclopentyl, N-Me, 3-Me	~245.3	Enzyme inhibition, agrochemicals
N-(3,3-Difluorocyclopentyl)benzamide	3,3-Difluorocyclopentyl	237.2	Cancer research
compound	Cyclopentyl, sulfone-carbamoyl	375.4	Neuroprotection, antimicrobial

Halogenated and Nitro-Substituted Derivatives

2-Amino-5-chloro-N,3-dimethylbenzamide ()

• Structure: Chlorine at the 5-position and amino group at the 2-position.
• Synthesis: Prepared via electrophilic aromatic substitution of 2-amino-N,3-dimethylbenzamide with N-chlorosuccinimide .
• Activity : Acts as an HSP90 inhibitor, suppressing ferroptosis in cancer cells (EC50 = 0.1 µM) .

2-Amino-N,3-dimethyl-5-nitrobenzamide ()

• Structure : Nitro group at the 5-position.
• Reactivity : The nitro group enhances electrophilicity, facilitating interactions with nucleophilic enzyme residues.
• Applications : Demonstrates anticancer and antimicrobial activity distinct from chloro-substituted analogues .

Table 2: Halogenated/Nitro Benzamides

Compound	Substituents	Biological Activity	Reference
2-Amino-5-chloro-N,3-dimethylbenzamide	5-Cl, 2-NH2, N-Me, 3-Me	HSP90 inhibition, anti-ferroptosis
2-Amino-5-nitro-N,3-dimethylbenzamide	5-NO2, 2-NH2, N-Me, 3-Me	Antimicrobial, anticancer
4-Chloro-N-methoxy-N,3-dimethylbenzamide	4-Cl, N-OMe, N-Me, 3-Me	Enzyme modulation

Amino-Substituted Benzamides

3-Amino-N,N-dimethylbenzamide ()

• Structure: Amino group at the 3-position.
• Properties: Higher water solubility due to the polar amino group.
• Applications : Used as a precursor for insecticidal anthranilic diamides .

2-Amino-N,3-dimethylbenzamide ()

• Structure: Amino group at the 2-position.
• Crystallography : X-ray studies confirm planar amide geometry, influencing stacking interactions in crystal lattices .

Methoxy and Cyano Derivatives

4-Chloro-N-methoxy-N,3-dimethylbenzamide ()

• Structure : Methoxy group on the amide nitrogen.
• Uniqueness : The methoxy group alters electron density, enhancing stability in oxidative environments .

N-(2-Cyanoethyl)-N,3-dimethylbenzamide ()

• Structure: Cyanoethyl group on the amide nitrogen.
• Reactivity: The cyano group participates in click chemistry, enabling bioconjugation .